Cas no 1334417-29-6 (2-{1-[(tert-butoxy)carbonyl]-4,4-difluoropiperidin-3-yl}acetic acid)

• Product Name: 2-{1-[(tert-butoxy)carbonyl]-4,4-difluoropiperidin-3-yl}acetic acid
• CAS No: 1334417-29-6
• MF: C₁₂H₁₉F₂NO₄
• MW: 279.280
• MDL: MFCD19686745
• CID: 4554524
• PubChem ID: 84811549
• Update Time: 2025-08-05

2-{1-[(tert-butoxy)carbonyl]-4,4-difluoropiperidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-(tert-butoxycarbonyl)-4,4-difluoropiperidin-3-yl)acetic acid
• (4,4-Difluoro-1-{[(2-methyl-2-propanyl)oxy]carbonyl}-3-piperidinyl)acetic acid
• 2-{1-[(tert-butoxy)carbonyl]-4,4-difluoropiperidin-3-yl}acetic acid
• 2-(1-(tert-butoxycarbonyl)-4,4-difluoropiperidin-3-yl)aceticacid-B28075
• 2-(1-(tert-butoxycarbonyl)-4,4-difluoropiperidin-3-yl)aceticacid
• [1-(TERT-BUTOXYCARBONYL)-4,4-DIFLUOROPIPERIDIN-3-YL]ACETIC ACID
• 2-[4,4-difluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]acetic acid
• SB23169
• SCHEMBL20913835
• CS-W001719
• D86874
• WS-01720
• CDPKCMBZNPLVGZ-UHFFFAOYSA-N
• 1334417-29-6

• MDL： MFCD19686745
• Inchi： InChI=1S/C12H19F2NO4/c1-11(2,3)19-10(18)15-5-4-12(13,14)8(7-15)6-9(16)17/h8H,4-7H2,1-3H3,(H,16,17)
• InChI Key： CDPKCMBZNPLVGZ-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCC(C(C1)CC(=O)O)(F)F

Computed Properties

• Exact Mass: 279.12821441g/mol
• Monoisotopic Mass: 279.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{1-[(tert-butoxy)carbonyl]-4,4-difluoropiperidin-3-yl}acetic acid

2-{1-[(tert-butoxy)carbonyl]-4,4-difluoropiperidin-3-yl}acetic acid: A Comprehensive Overview

2-{1-[(tert-butoxy)carbonyl]-4,4-difluoropiperidin-3-yl}acetic acid, with the CAS number 1334417-29-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The compound is characterized by a piperidine ring substituted with a tert-butoxycarbonyl group and two fluorine atoms at the 4-position, along with an acetic acid moiety attached at the 3-position of the piperidine ring.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in synthetic methodology have enabled researchers to optimize the production process, ensuring higher yields and better purity. The use of tert-butoxycarbonyl (Boc) protecting groups has been particularly advantageous in controlling the reactivity of intermediate compounds during synthesis.

In terms of pharmacological activity, this compound has shown promise in several areas. Studies have demonstrated its ability to modulate specific cellular pathways, making it a potential candidate for therapeutic interventions in conditions such as inflammation, neurodegenerative diseases, and cancer. The presence of fluorine atoms at the 4-position of the piperidine ring contributes to its unique electronic properties, which are critical for its biological activity.

Recent research has focused on understanding the structure-activity relationships (SAR) of this compound. By modifying the substituents on the piperidine ring and altering the acetic acid moiety, researchers have been able to fine-tune its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These studies have provided valuable insights into how structural modifications can enhance bioavailability and reduce toxicity.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed potential binding modes with key biological targets, providing a foundation for rational drug design. Additionally, in vitro assays have confirmed its ability to inhibit specific enzymes and receptors implicated in various disease states.

Looking ahead, the development of this compound into a clinically relevant drug will depend on further preclinical studies to assess its safety profile and efficacy in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive progress in this area.

In conclusion, 2-{1-[(tert-butoxy)carbonyl]-4,4-difluoropiperidin-3-yl}acetic acid represents a promising lead compound in drug discovery. Its unique structure, combined with recent advances in synthetic chemistry and pharmacological research, positions it as a valuable asset in the pursuit of novel therapeutic agents.